Cas no 150435-66-8 (Tert-butyl 2-acryloylpyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 2-acryloylpyrrolidine-1-carboxylate
• CAS No: 150435-66-8
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 2103230
• Update Time: 2025-06-08

Tert-butyl 2-acryloylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-butyl 2-acryloylpyrrolidine-1-carboxylate
• TERT-BUTYL 2-(PROP-2-ENOYL)PYRROLIDINE-1-CARBOXYLATE
• SAOQCBPORGPRBG-UHFFFAOYSA-N
• tert-butyl 2-acryloylpyrrolidine-1-carboxylate
• 2-acryloyl-1-(tert-butoxycarbonyl)-pyrrolidine
• Tert-butyl 2-acryloylpyrrolidine-1-carboxylate

• Inchi： 1S/C12H19NO3/c1-5-10(14)9-7-6-8-13(9)11(15)16-12(2,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： SAOQCBPORGPRBG-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC1C(C=C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 304
• Topological Polar Surface Area: 46.6

Additional information on Tert-butyl 2-acryloylpyrrolidine-1-carboxylate

Tert-butyl 2-acryloylpyrrolidine-1-carboxylate (CAS No. 150435-66-8): An Overview of Its Properties, Applications, and Recent Research

Tert-butyl 2-acryloylpyrrolidine-1-carboxylate (CAS No. 150435-66-8) is a versatile compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique chemical structure, which includes an acryloyl group and a tert-butyl ester, making it a valuable intermediate in the synthesis of various bioactive molecules and polymers.

The chemical formula of tert-butyl 2-acryloylpyrrolidine-1-carboxylate is C₁₃H₁₉NO₃, and it has a molecular weight of approximately 237.29 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its stability under various conditions makes it suitable for use in a wide range of chemical reactions and processes.

In the context of organic synthesis, tert-butyl 2-acryloylpyrrolidine-1-carboxylate serves as a key intermediate in the preparation of pyrrolidine-based compounds. Pyrrolidines are important building blocks in the synthesis of numerous pharmaceuticals, agrochemicals, and other bioactive molecules. The tert-butyl ester group provides an additional functional handle that can be selectively manipulated to introduce further complexity into the molecule. This versatility has led to its widespread use in the development of new drugs and materials.

Recent research has highlighted the potential applications of tert-butyl 2-acryloylpyrrolidine-1-carboxylate in the field of polymer science. The acryloyl group can undergo polymerization reactions to form polyacrylates, which are used in various applications such as coatings, adhesives, and hydrogels. The presence of the pyrrolidine ring introduces additional functionality to these polymers, enhancing their mechanical properties and biocompatibility. For instance, a study published in the Journal of Polymer Science demonstrated that polyacrylates derived from tert-butyl 2-acryloylpyrrolidine-1-carboxylate exhibited improved tensile strength and elasticity compared to traditional polyacrylates.

In pharmaceutical research, tert-butyl 2-acryloylpyrrolidine-1-carboxylate has been explored as a precursor for the synthesis of novel drug candidates. The pyrrolidine moiety is known to be present in many biologically active compounds, including neurotransmitters and enzymes. By modifying the structure of tert-butyl 2-acryloylpyrrolidine-1-carboxylate, researchers can develop new molecules with enhanced pharmacological properties. A recent study published in the Bioorganic & Medicinal Chemistry Letters reported the synthesis of several pyrrolidine-based compounds derived from tert-butyl 2-acryloylpyrrolidine-1-carboxylate, which showed promising activity against cancer cells.

The synthetic accessibility of tert-butyl 2-acryloylpyrrolidine-1-carboxylate has also contributed to its popularity in academic and industrial settings. Various methods have been developed for its preparation, including nucleophilic addition reactions and transition-metal-catalyzed coupling reactions. These synthetic routes allow for efficient large-scale production, making it an economically viable choice for commercial applications.

In conclusion, tert-butyl 2-acryloylpyrrolidine-1-carboxylate (CAS No. 150435-66-8) is a multifunctional compound with significant potential in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and versatile reactivity make it an essential intermediate for the development of new drugs and advanced materials. Ongoing research continues to uncover new applications and properties of this compound, further solidifying its importance in the scientific community.